5-chloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzenesulfonamide

• IUPAC Name: 5-chloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C16H18ClNO3S/c1-4-12-7-5-6-11(2)16(12)18-22(19,20)15-10-13(17)8-9-14(15)21-3/h5-10,18H,4H2,1-3H3
• InChI Key: RVYZLUJGXKGNSW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NS(=O)(=O)C2=C(C=CC(=C2)Cl)OC)C
• Molecular Formula: C16H18ClNO3S
• Molecular Weight: 339.8 g/mol

Description

5-chloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzenesulfonamide is a chemical compound with a complex structure, characterized by the presence of a chloro group, an ethyl group, a methyl group, and a methoxybenzenesulfonamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-chloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzenesulfonamide typically involves the reaction of 5-chloro-2-methoxybenzenesulfonyl chloride with 2-ethyl-6-methylaniline. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated systems and reactors can help in maintaining precise control over reaction conditions, such as temperature, pressure, and reactant concentrations, leading to a more consistent and scalable production process.

Chemical Reactions Analysis

Types of Reactions

5-chloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to an amine group.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often require the presence of a base, such as sodium hydroxide (NaOH), and are conducted in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5-chloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzenesulfonamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-chloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 5-chloro-N-(2-ethyl-6-methylphenyl)pentanamide
• 5-chloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzamide

Uniqueness

5-chloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzenesulfonamide is unique due to its specific structural features, such as the presence of both a chloro group and a methoxybenzenesulfonamide moiety. These features contribute to its distinct chemical and biological properties, making it a valuable compound for various applications.